![molecular formula C25H24N2O2 B5206228 N-[3-(1-piperidinylcarbonyl)phenyl]-4-biphenylcarboxamide](/img/structure/B5206228.png)
N-[3-(1-piperidinylcarbonyl)phenyl]-4-biphenylcarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(1-piperidinylcarbonyl)phenyl]-4-biphenylcarboxamide, also known as PB-28, is a synthetic compound that belongs to the family of benzamide derivatives. PB-28 has been widely studied for its potential as an anticancer agent due to its ability to selectively bind to androgen receptors.
Mechanism of Action
N-[3-(1-piperidinylcarbonyl)phenyl]-4-biphenylcarboxamide binds to the androgen receptor with high affinity and specificity. This binding inhibits the interaction between the androgen receptor and its co-activators, leading to the inhibition of androgen receptor-mediated gene transcription. This disruption of the androgen receptor signaling pathway ultimately leads to cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells through the inhibition of androgen receptor-mediated gene transcription. This cell death pathway is selective for cancer cells, as normal cells do not express high levels of androgen receptors. This compound has also been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
N-[3-(1-piperidinylcarbonyl)phenyl]-4-biphenylcarboxamide has several advantages as an anticancer agent. It is highly selective for cancer cells, which minimizes the risk of toxicity to normal cells. It has also been found to be effective against cancer cells that are resistant to other anticancer agents. However, this compound has some limitations in lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. Additionally, it has a short half-life in the body, which can limit its effectiveness.
Future Directions
There are several future directions for the study of N-[3-(1-piperidinylcarbonyl)phenyl]-4-biphenylcarboxamide. One area of research is the development of more effective formulations of this compound that improve its solubility and bioavailability. Another area of research is the exploration of this compound as a potential treatment for other types of cancer, such as breast cancer and ovarian cancer. Finally, the development of this compound analogs with improved pharmacological properties could also be an area of future research.
Synthesis Methods
N-[3-(1-piperidinylcarbonyl)phenyl]-4-biphenylcarboxamide can be synthesized through a multi-step process involving the reaction of 4-biphenylcarboxylic acid with thionyl chloride, followed by the reaction with piperidine-1-carbonyl chloride. The resulting intermediate is then reacted with 3-bromoaniline to yield this compound.
Scientific Research Applications
N-[3-(1-piperidinylcarbonyl)phenyl]-4-biphenylcarboxamide has been extensively studied for its potential as an anticancer agent. It has been shown to selectively bind to androgen receptors, which are overexpressed in many types of cancer, including prostate cancer. This compound has been found to induce apoptosis, or programmed cell death, in cancer cells by disrupting the androgen receptor signaling pathway.
properties
IUPAC Name |
4-phenyl-N-[3-(piperidine-1-carbonyl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O2/c28-24(21-14-12-20(13-15-21)19-8-3-1-4-9-19)26-23-11-7-10-22(18-23)25(29)27-16-5-2-6-17-27/h1,3-4,7-15,18H,2,5-6,16-17H2,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKIPXKYAUHDUBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.